Cas no 1326283-14-0 (Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

• Product Name: Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• CAS No: 1326283-14-0
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 1092334
• PubChem ID: 67363339
• Update Time: 2025-11-02

Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• methyl 5-chloro-1-methylpyrrolo[2,3-b]pyridine-2-carboxylate
• PQXOXXMIMYZQHW-UHFFFAOYSA-N
• SCHEMBL2321756
• 1326283-14-0

• Inchi： 1S/C10H9ClN2O2/c1-13-8(10(14)15-2)4-6-3-7(11)5-12-9(6)13/h3-5H,1-2H3
• InChI Key： PQXOXXMIMYZQHW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C=C(C(=O)OC)N2C

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Additional information on Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1326283-14-0): A Comprehensive Overview

Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1326283-14-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrrolopyridine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for drug discovery and material science applications.

The 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine scaffold is known for its versatility in medicinal chemistry. Researchers are increasingly exploring its potential in developing kinase inhibitors, which are crucial in targeted cancer therapies. The presence of the methyl ester group at the 2-position enhances its reactivity, making it a preferred building block for further derivatization.

In recent years, the demand for Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate has surged due to its role in the synthesis of novel antiviral agents. With the global focus on infectious disease control, this compound has become a hotspot in pharmaceutical R&D. Its structural analogs have shown promising activity against RNA viruses, aligning with current trends in pandemic preparedness.

From a synthetic chemistry perspective, the chloro-substituted pyrrolopyridine moiety offers excellent opportunities for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug candidates. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

The agrochemical industry has also shown interest in CAS 1326283-14-0 derivatives for developing next-generation crop protection agents. Its structural features are being investigated for potential insecticidal and fungicidal properties, particularly in addressing resistance issues in modern agriculture. This application aligns with the growing need for sustainable pest management solutions.

Quality control of Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate typically involves advanced analytical techniques. HPLC and LC-MS methods are commonly employed to ensure high purity standards, which is critical for pharmaceutical applications. The compound's characterization data, including NMR spectra and mass spectrometry results, are well-documented in scientific literature.

Storage and handling recommendations for this compound emphasize protection from moisture and light. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with 5-chloro-1-methyl-pyrrolopyridine derivatives. The compound's shelf life can be significantly extended when stored under inert atmosphere at low temperatures.

The market outlook for 1326283-14-0 remains positive, with increasing applications in both pharmaceutical and specialty chemical sectors. Several contract research organizations and custom synthesis providers have listed this compound in their catalogs, reflecting its growing commercial importance. Price trends indicate steady demand from academic and industrial researchers alike.

Recent patent literature reveals numerous applications of Methyl 5-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate in drug discovery programs. Particularly noteworthy are its derivatives being investigated as JAK kinase modulators for inflammatory diseases and as BTK inhibitors for hematological malignancies. These developments position the compound as a valuable scaffold in precision medicine approaches.

Environmental considerations for CAS 1326283-14-0 are being addressed through green chemistry initiatives. Researchers are exploring more sustainable synthetic routes to this important intermediate, including catalytic methods and solvent-free conditions. These efforts contribute to the broader goal of reducing the environmental footprint of pharmaceutical manufacturing.

For researchers seeking Methyl 5-chloro-1-methyl-pyrrolo[2,3-b]pyridine-2-carboxylate, several reputable suppliers offer the compound in various quantities. Technical specifications typically include ≥98% purity by HPLC, with options for custom synthesis and bulk quantities. Comparative analyses of different synthetic routes are available in recent organic chemistry publications.

The future research directions for this compound class include exploration of its optical properties for material science applications and further optimization of its pharmacological profile. With continuous advancements in heterocyclic chemistry, 1326283-14-0 and its derivatives are expected to remain at the forefront of innovative drug development for years to come.